Cas no 204078-48-8 (1-[2-(morpholin-4-yl)phenyl]methanamine)

1-[2-(Morpholin-4-yl)phenyl]methanamine is a versatile organic compound featuring a morpholine-substituted phenyl ring linked to a primary amine group. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical synthesis, particularly for bioactive molecules targeting neurological and cardiovascular applications. The morpholine moiety enhances solubility and metabolic stability, while the aromatic amine group allows for further functionalization via amidation, reductive amination, or heterocycle formation. Its balanced lipophilicity (predicted LogP ~1.5-2.0) facilitates membrane permeability in drug design. The compound's crystalline form (typically hydrochloride salt) ensures handling stability, and its purity (>97% by HPLC) meets stringent synthetic standards. NMR and mass spectrometry data confirm precise structural characteristics (¹H NMR δ ~7.5-6.8 ppm for aromatic protons, ESI-MS m/z 219.1 for [M+H]⁺). Storage at 2-8°C under inert atmosphere maintains long-term stability.
1-[2-(morpholin-4-yl)phenyl]methanamine structure
204078-48-8 structure
Product Name:1-[2-(morpholin-4-yl)phenyl]methanamine
CAS No:204078-48-8
MF:C11H16N2O
MW:192.257542610168
MDL:MFCD03086183
CID:252262
PubChem ID:2776563
Update Time:2025-07-02

1-[2-(morpholin-4-yl)phenyl]methanamine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,2-(4-morpholinyl)-
    • (2-morpholin-4-ylphenyl)methanamine
    • [2-(4-Morpholinyl)phenyl]methanamine
    • 2-Morpholinobenzylamine
    • 2-morpholin-4-yl-benzylamine
    • 2-(4-Morpholinyl)-benzylamine
    • 1-[2-(morpholin-4-yl)phenyl]methanamine
    • [2-(Morpholin-4-Yl)Phenyl]Methanamine
    • [[2-(Morpholin-4-yl)phenyl]methyl]amine
    • AKOS000261332
    • C78032
    • 204078-48-8
    • MFCD03086183
    • DTXSID10380188
    • (2-morpholino)benzylamine
    • 2-(4-Morpholinyl)benzylamine
    • SCHEMBL111193
    • SCHEMBL5281587
    • SDCCGMLS-0066052.P001
    • FT-0613106
    • 2-(Morpholin-4-yl)benzylamine
    • RNYURNUANACIKS-UHFFFAOYSA-N
    • [2-(Morpholin-4-yl)benzyl]amine
    • EN300-58762
    • FS-2606
    • CS-0129550
    • (2-morpholin-4-ylbenzyl)amine
    • 3-(2-METHOXYCARBONYLPHENOXY)-PHTHALONITRILE
    • BB 0255054
    • 2-morpholin-4-ylbenzylamine
    • (2-morpholinophenyl)methanamine
    • BBL040078
    • STK349817
    • MDL： MFCD03086183
    • Inchi： 1S/C11H16N2O/c12-9-10-3-1-2-4-11(10)13-5-7-14-8-6-13/h1-4H,5-9,12H2
    • InChI Key： RNYURNUANACIKS-UHFFFAOYSA-N
    • SMILES： O1CCN(C2C=CC=CC=2CN)CC1

Computed Properties

  • Exact Mass: 192.12600
  • Monoisotopic Mass: 192.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.5A^2
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: 124-125 °C
  • Boiling Point: 359.6±25.0 °C at 760 mmHg
  • Flash Point: 171.3±23.2 °C
  • Refractive Index: 1.568
  • PSA: 38.49000
  • LogP: 1.74720
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-[2-(morpholin-4-yl)phenyl]methanamine Security Information

  • Signal Word：warning
  • Hazard Statement： Irritant
  • Warning Statement： P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number：UN 2735
  • Hazard Category Code： 34
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： C
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
  • Risk Phrases：R34
  • HazardClass：IRRITANT
  • Safety Term：S26;S36/37/39;S45

1-[2-(morpholin-4-yl)phenyl]methanamine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-[2-(morpholin-4-yl)phenyl]methanamine Pricemore >>

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